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Introduction:

Thorium-229 (²²⁹Th) is a unique isotope with a remarkably low-energy isomeric state, making it

an exceptional candidate for a variety of applications in fundamental physics research. This

low-energy nuclear transition, accessible by current laser technology, opens the door to the

development of ultra-precise nuclear clocks and provides a powerful tool to probe for physics

beyond the Standard Model. These application notes provide an overview of the key

applications of ²²⁹Th and detailed protocols for relevant experiments.

The Thorium-229 Nuclear Clock
The most prominent application of Thorium-229 is in the development of a nuclear clock.

Unlike atomic clocks that rely on electronic transitions, a nuclear clock utilizes the transition

between the ground state and the low-lying isomeric state of the ²²⁹Th nucleus. This nuclear

transition is significantly less susceptible to external perturbations, such as electromagnetic

fields, which promises a timekeeping device with unprecedented accuracy, potentially reaching

a fractional uncertainty of ~10⁻¹⁹.[1]

Key Advantages of a ²²⁹Th Nuclear Clock:

High Accuracy: The nucleus is well-shielded from external fields by the surrounding

electrons, leading to a very stable transition frequency.
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High-Quality Factor: The long lifetime of the isomeric state results in a very narrow transition

linewidth.

Sensitivity to New Physics: The high precision of a nuclear clock makes it an extremely

sensitive probe for potential variations in fundamental constants.[2]

Quantitative Data: Properties of Thorium-229
Property Value Reference

Half-life (T½) 7880 ± 120 years [3][4]

Decay Mode α-decay to Radium-225 [3]

Isomeric State Energy 8.355733554021(8) eV [5][6]

Isomeric State Half-life (in

MgF₂ crystal)
670 ± 102 s [7]

Ground State Spin and Parity

(Iπ)
5/2+ [2]

Isomeric State Spin and Parity

(Iπ)
3/2+ [2]

Ground State Magnetic Dipole

Moment (μ)
+0.46(4) μN [3]

Isomeric State Magnetic Dipole

Moment (μ)
-0.37(6) μN [2]

Ground State Electric

Quadrupole Moment (Q)
3.110(6) barn [3]

Isomeric State Electric

Quadrupole Moment (Q)
1.74(6) eb [2]

Probing for Variations in Fundamental Constants
A primary application of a high-precision Thorium-229 nuclear clock is the search for temporal

variations of fundamental physical constants, such as the fine-structure constant (α) and the

strong interaction parameter.[2][8] Theories beyond the Standard Model, including those
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related to dark energy and extra dimensions, predict that these "constants" may not be

constant over cosmological timescales.

The energy of the ²²⁹Th isomeric transition is particularly sensitive to changes in α due to a

near-cancellation of large contributions from the strong and electromagnetic forces.[8] By

comparing the frequency of a ²²⁹Th nuclear clock with other atomic clocks that have different

sensitivities to these fundamental constants over long periods, stringent limits can be placed on

their potential variation.

Search for New Physics
The unique properties of the ²²⁹Th nucleus also make it a sensitive probe for other new physics

phenomena, including:

Fifth Force Searches: A nuclear clock can be used to search for hypothetical new forces that

would cause a distance-dependent frequency shift.[9]

Equivalence Principle Tests: By comparing the ticking rate of a nuclear clock in different

gravitational potentials, one can test the equivalence principle with high precision.[9]

Dark Matter Detection: Certain models of dark matter predict that it could interact with

standard model particles and cause oscillations in fundamental constants, which could be

detected by a network of nuclear clocks.

Experimental Protocols
Protocol 1: Production and Preparation of Thorium-229
Thorium-229 is a rare isotope and is typically produced from the alpha decay of Uranium-233

(²³³U).[2]

Materials:

²³³U source

Vacuum chamber

Recoil catcher (e.g., a thin foil)
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Chemical separation reagents (e.g., ion exchange resins)

Procedure:

Source Preparation: A thin layer of ²³³U is prepared on a suitable substrate.

Recoil Collection: As ²³³U undergoes alpha decay, the resulting ²²⁹Th nuclei recoil from the

source. These recoiling ions are collected on a catcher foil placed in close proximity to the

source in a vacuum.

Chemical Separation: The collected ²²⁹Th is chemically separated from any remaining ²³³U

and other decay products. This often involves dissolving the catcher foil and using ion

exchange chromatography to isolate the thorium.[10]

Protocol 2: Trapping and Cooling of Thorium-229 Ions
For high-precision spectroscopy, ²²⁹Th nuclei are often studied as trapped and cooled ions.

Apparatus:

Linear Paul Trap

Vacuum system (UHV)

Laser systems for ablation and cooling

Ion detector (e.g., channeltron or MCP)

Procedure:

Ion Loading:

Laser Ablation: A pulsed laser is used to ablate a solid target containing ²²⁹Th (e.g.,

thorium oxide). The resulting plasma of ions is then guided into the ion trap.[11]

Recoil Source: ²²⁹Th ions produced from a ²³³U recoil source are decelerated and guided

into the trap.
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Trapping: The ions are confined within the linear Paul trap by a combination of static and

radiofrequency electric fields.

Cooling:

Buffer Gas Cooling: A light buffer gas (e.g., helium) is introduced into the trap to

collisionally cool the trapped ions to room temperature.[12]

Sympathetic Cooling: For colder temperatures, the ²²⁹Th ions are trapped alongside a

second ion species (e.g., ⁸⁸Sr⁺ or ⁴⁰Ca⁺) that is easily laser-cooled.[13] The Coulomb

interaction between the two species leads to the cooling of the ²²⁹Th ions.

Direct Laser Cooling: For ²²⁹Th³⁺ ions, direct laser cooling can be performed using a

closed optical transition.[14]

Protocol 3: VUV Spectroscopy of the Nuclear Transition
Directly probing the nuclear transition requires a laser source in the vacuum ultraviolet (VUV)

range.

Apparatus:

Tunable VUV laser system (e.g., based on four-wave mixing in a noble gas or a VUV

frequency comb)[15]

Ion trap or crystal host for ²²⁹Th

VUV spectrometer and detector (e.g., a photomultiplier tube)

Procedure:

Preparation of the Sample: Trapped and cooled ²²⁹Th ions or a crystal doped with ²²⁹Th is

placed in the VUV laser beam path.

Laser Excitation: The frequency of the VUV laser is scanned across the expected energy of

the nuclear transition.

Detection of Excitation:
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Fluorescence Detection: The decay of the excited isomeric state back to the ground state

results in the emission of a VUV photon, which can be detected by a spectrometer.[7]

Double Resonance Technique: A second laser is used to probe a hyperfine transition in the

electronic shell of the ion. A change in the fluorescence signal from this electronic

transition indicates that the nuclear state has changed.

Conversion Electron Detection: In some solid-state systems, the excited nucleus can

decay via internal conversion, where the energy is transferred to an orbital electron which

is then ejected and can be detected.

Visualizations

Thorium-229 Production

Sample Preparation

Spectroscopy & Measurement

Fundamental Physics Applications

Uranium-233 Source Alpha Decay Thorium-229 Recoils

Ion Trapping & CoolingLoading

Crystal Doping (e.g., CaF2)

Implantation

VUV Laser Spectroscopy Nuclear Clock Operation
Frequency Reference

Search for Variation of
Fundamental Constants

Probe for New Physics
(5th Force, Dark Matter)

Click to download full resolution via product page

Caption: Experimental workflow for Thorium-229 research.
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Caption: Logic for fundamental constant variation search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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